Ethanone, 1-(4-methylphenyl)-2-[[(4-methylphenyl)sulfonyl]oxy]-

• IUPAC Name: [2-(4-methylphenyl)-2-oxoethyl] 4-methylbenzenesulfonate
• InChI: InChI=1S/C16H16O4S/c1-12-3-7-14(8-4-12)16(17)11-20-21(18,19)15-9-5-13(2)6-10-15/h3-10H,11H2,1-2H3
• InChI Key: BUIZSQRWHFKMKK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)COS(=O)(=O)C2=CC=C(C=C2)C
• Molecular Formula: C16H16O4S
• DSSTOX Substance ID: DTXSID10449825
• Molecular Weight: 304.4 g/mol
• CAS RN: 98475-04-8

Description

Ethanone, 1-(4-methylphenyl)-2-[[(4-methylphenyl)sulfonyl]oxy]- is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Ethanone, 1-(4-methylphenyl)-2-[[(4-methylphenyl)sulfonyl]oxy]- is not fully understood. However, it is believed to work by inhibiting certain enzymes that are involved in the development of various diseases.
Biochemical and Physiological Effects:
Ethanone, 1-(4-methylphenyl)-2-[[(4-methylphenyl)sulfonyl]oxy]- has been shown to have various biochemical and physiological effects. It has been shown to have anti-inflammatory, antioxidant, and anti-cancer properties. It has also been shown to improve insulin sensitivity and reduce blood glucose levels.

Advantages and Limitations for Lab Experiments

Ethanone, 1-(4-methylphenyl)-2-[[(4-methylphenyl)sulfonyl]oxy]- has several advantages for lab experiments. It is readily available and easy to synthesize. It is also stable and has a long shelf life. However, it has some limitations, including its potential toxicity and the need for careful handling.

Future Directions

There are several future directions for the study of Ethanone, 1-(4-methylphenyl)-2-[[(4-methylphenyl)sulfonyl]oxy]-. One direction is the development of new drugs for the treatment of various diseases. Another direction is the study of its potential applications in the field of organic synthesis. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.
Conclusion:
Ethanone, 1-(4-methylphenyl)-2-[[(4-methylphenyl)sulfonyl]oxy]- is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It has been extensively used in scientific research as a reagent in the synthesis of various organic compounds and in the development of new drugs for the treatment of various diseases. Further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

Ethanone, 1-(4-methylphenyl)-2-[[(4-methylphenyl)sulfonyl]oxy]- can be synthesized using a multi-step reaction process. The first step involves the reaction of 4-methylbenzene with chlorosulfonic acid to form 4-methylbenzenesulfonic acid. The second step involves the reaction of 4-methylbenzenesulfonic acid with potassium hydroxide to form potassium 4-methylbenzenesulfonate. The third step involves the reaction of potassium 4-methylbenzenesulfonate with 4-methylbenzoyl chloride to form Ethanone, 1-(4-methylphenyl)-2-[[(4-methylphenyl)sulfonyl]oxy]-.

Scientific Research Applications

Ethanone, 1-(4-methylphenyl)-2-[[(4-methylphenyl)sulfonyl]oxy]- has been extensively used in scientific research due to its potential applications in various fields. It has been used as a reagent in the synthesis of various organic compounds. It has also been used in the development of new drugs for the treatment of various diseases such as cancer, Alzheimer's disease, and diabetes.